Cas no 1235074-81-3 (1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea)

1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea structure
1235074-81-3 structure
Product Name:1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea
CAS No:1235074-81-3
MF:C22H25N3O2S
MW:395.517803907394
CID:6404162
PubChem ID:49715696
Update Time:2024-01-16

1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea
    • 1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
    • AKOS024522430
    • SR-01000925479
    • F5854-1134
    • SR-01000925479-1
    • VU0523888-1
    • 3-(4-butoxyphenyl)-1-(pyridin-2-ylmethyl)-1-(thiophen-3-ylmethyl)urea
    • 1235074-81-3
    • Inchi: 1S/C22H25N3O2S/c1-2-3-13-27-21-9-7-19(8-10-21)24-22(26)25(15-18-11-14-28-17-18)16-20-6-4-5-12-23-20/h4-12,14,17H,2-3,13,15-16H2,1H3,(H,24,26)
    • InChI Key: VSMPKAXDFCGFAX-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CN(C(NC1C=CC(=CC=1)OCCCC)=O)CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 395.167
  • Monoisotopic Mass: 395.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.7A^2
  • XLogP3: 4

1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$57.0 2023-09-09
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